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Compound of Interest

Compound Name:
Tetraethylammonium fluoride

hydrate

Cat. No.: B1316254 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of tetraethylammonium fluoride hydrate,

a versatile quaternary ammonium salt. The document details its chemical identity,

physicochemical properties, primary applications in research and industry, and essential safety

and handling protocols.

Chemical Identity and Molecular Formula
Tetraethylammonium fluoride hydrate is an organic salt that exists in a hydrated form. The

degree of hydration can vary, which is reflected in the different molecular formulas reported.

The most common identifier for the hydrated form is CAS number 98330-04-2.[1][2]

Identifier Value

CAS Number 98330-04-2[1][2]

Molecular Formula C8H20NF·xH2O[1][3]

C8H22FNO (monohydrate)[4]

Anhydrous Molecular Weight 149.25 g/mol [1]

Monohydrate Molecular Weight 167.26 g/mol [4]

IUPAC Name tetraethylazanium;fluoride;hydrate
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Physicochemical Properties
Tetraethylammonium fluoride hydrate is a white to off-white or pale yellow crystalline solid.

[1] It is known for being hygroscopic and should be stored in an inert atmosphere at room

temperature.[5] Its solubility in water and polar organic solvents makes it a valuable reagent in

various reaction conditions.[5][6]

Property Description

Appearance
White to off-white or pale yellow powder or

crystals.[1]

Solubility Soluble in water and organic solvents.[5]

Melting Point 355 °C[1]

Storage Conditions
Store at room temperature in an inert

atmosphere.[5]

Sensitivity Hygroscopic.[5]

Core Applications in Research and Development
Tetraethylammonium fluoride hydrate is a key reagent with a broad range of applications,

primarily in organic synthesis and materials science. Its utility stems from its role as a source of

fluoride ions and its function as a phase transfer catalyst.[1][7]

Key Application Areas:
Fluorination Reactions: It serves as an efficient and safer alternative to gaseous fluorine for

the synthesis of fluorinated organic compounds, which are crucial in the pharmaceutical and

agrochemical industries.[1]

Phase Transfer Catalyst: Its unique properties enable the transfer of ions between

immiscible phases, which significantly enhances reaction efficiency.[1][7]

Deprotection Reagent: In organic synthesis, it is commonly used for the cleavage of silyl

ether functional groups.
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Materials Science: The compound is involved in the preparation of fluorinated polymers,

which possess desirable properties such as chemical resistance and thermal stability.[1] It

also acts as a template agent for molecular sieves.[7]

Electrochemistry: It finds use in the development of ion-selective electrodes.[1][8]

Catalysis: It can be used as a homogeneous catalyst in reactions such as the selective

methanolytic depolymerization of poly(lactic acid) (PLA).

Experimental Protocols and Methodologies
While specific experimental protocols are highly dependent on the desired transformation, a

general methodology for its use as a phase transfer catalyst in a fluorination reaction is

described below.

General Protocol for Phase Transfer Catalyzed
Fluorination:

Reaction Setup: The organic substrate is dissolved in a water-immiscible organic solvent.

Aqueous Phase Preparation: An aqueous solution of a fluoride salt (e.g., potassium fluoride)

is prepared.

Addition of Catalyst: Tetraethylammonium fluoride hydrate is added to the biphasic

mixture.

Reaction Execution: The mixture is stirred vigorously at a controlled temperature to facilitate

the transfer of fluoride ions from the aqueous phase to the organic phase.

Monitoring: The reaction progress is monitored by appropriate analytical techniques such as

TLC, GC, or HPLC.

Workup: Upon completion, the organic layer is separated, washed with water and brine,

dried over an anhydrous salt (e.g., Na2SO4 or MgSO4), and concentrated under reduced

pressure.
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Purification: The crude product is then purified by a suitable method, such as column

chromatography or recrystallization.

Below is a visual representation of a typical workflow involving tetraethylammonium fluoride
hydrate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1316254?utm_src=pdf-body
https://www.benchchem.com/product/b1316254?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1316254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Generalized Experimental Workflow
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Caption: Generalized workflow for a reaction using TEAF hydrate.
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The following diagram illustrates the logical relationship in its function as a phase transfer

catalyst.

Phase Transfer Catalysis Mechanism

Aqueous Phase

Organic Phase
K⁺F⁻

TEA⁺F⁻
R-X R-FProduct Formation

TEA⁺X⁻

F⁻ attacks R-X

TEA⁺ returns to
aqueous phase

Click to download full resolution via product page

Caption: Role of TEAF as a phase transfer catalyst.

Safety and Handling
Tetraethylammonium fluoride hydrate is considered a hazardous substance and requires

careful handling to avoid exposure.

Hazard Statements:

Harmful if swallowed, in contact with skin, or if inhaled.[3][4][9]

Causes skin and serious eye irritation.[3][4][9]

May cause respiratory irritation.[3][4][9]

Precautionary Measures:

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[2][3]

Ventilation: Use only outdoors or in a well-ventilated area.[2][3]
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Handling: Avoid breathing dust. Wash hands and any exposed skin thoroughly after

handling. Do not eat, drink, or smoke when using this product.[2][3]

Storage: Keep the container tightly closed and store in a dry, cool, and well-ventilated place.

[2] The container should be stored locked up.[2]

Incompatible Materials: Strong oxidizing agents.[2]

First Aid Measures:

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

medical attention.[2]

Skin Contact: Immediately wash off with soap and plenty of water while removing all

contaminated clothing. Seek medical attention if irritation occurs.[2]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention if irritation persists.[2][3]

Ingestion: Clean mouth with water and get medical attention.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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